Cas no 771581-48-7 (1-[4-(piperazin-1-yl)phenyl]methanamine)

• Product Name: 1-[4-(piperazin-1-yl)phenyl]methanamine
• CAS No: 771581-48-7
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 2618965
• PubChem ID: 52200776
• Update Time: 2025-06-09

1-[4-(piperazin-1-yl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(piperazin-1-yl)phenyl]methanamine
• EN300-74345
• (4-(Piperazin-1-yl)phenyl)methanamine
• DTXSID101295364
• AKOS008151763
• [4-(piperazin-1-yl)phenyl]methanamine
• 771581-48-7
• CHEMBL4553921
• SCHEMBL12298704
• 4-(1-Piperazinyl)benzenemethanamine

• Inchi： 1S/C11H17N3/c12-9-10-1-3-11(4-2-10)14-7-5-13-6-8-14/h1-4,13H,5-9,12H2
• InChI Key： AMMWIBNKEHSGDR-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(CN)=CC=2)CCNCC1

Computed Properties

• Exact Mass: 191.142247555Da
• Monoisotopic Mass: 191.142247555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 163-165 °C
• Boiling Point: 370.3±32.0 °C at 760 mmHg
• Flash Point: 177.8±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-[4-(piperazin-1-yl)phenyl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-[4-(piperazin-1-yl)phenyl]methanamine

Chemical Profile of 1-[4-(piperazin-1-yl)phenyl]methanamine (CAS No. 771581-48-7)

1-[4-(piperazin-1-yl)phenyl]methanamine, identified by its Chemical Abstracts Service (CAS) number 771581-48-7, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperazine moiety linked to a phenyl ring via a methanamine group, has garnered attention due to its structural features and potential biological activities. The piperazine ring, known for its presence in numerous bioactive molecules, contributes to the compound's pharmacological profile, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The structural motif of 1-[4-(piperazin-1-yl)phenyl]methanamine is characterized by its aromatic phenyl ring and the nitrogen-rich piperazine scaffold. This combination often imparts unique physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug design. The methanamine group serves as a bridge between the phenyl ring and the piperazine moiety, influencing the overall conformation and reactivity of the molecule. Such structural features make it a versatile scaffold for further derivatization and optimization.

In recent years, there has been growing interest in compounds containing the piperazine scaffold due to their demonstrated efficacy in various therapeutic areas. Piperazine derivatives are known to exhibit a wide range of biological activities, including antipsychotic, antidepressant, antihistaminic, and antiparasitic effects. The presence of the phenyl ring in 1-[4-(piperazin-1-yl)phenyl]methanamine further enhances its potential by introducing additional interactions with biological targets. This dual functionality has prompted researchers to explore its utility in developing novel pharmacological interventions.

One of the most compelling aspects of 1-[4-(piperazin-1-yl)phenyl]methanamine is its potential as a lead compound for drug development. Its structural framework allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, substituents can be introduced at various positions on the phenyl ring or the piperazine moiety to enhance binding affinity to specific receptors or enzymes. Such modifications are crucial in optimizing drug candidates for clinical use.

Recent studies have highlighted the importance of 1-[4-(piperazin-1-yl)phenyl]methanamine in the context of central nervous system (CNS) disorders. The piperazine scaffold is particularly relevant in this area due to its ability to modulate neurotransmitter systems involved in conditions such as schizophrenia and depression. Researchers have been investigating how structural variations of piperazine derivatives can influence their efficacy and selectivity in targeting CNS receptors. 1-[4-(piperazin-1-yl)phenyl]methanamine stands out as a promising candidate due to its balanced pharmacological profile.

The synthesis of 1-[4-(piperazin-1-yl)phenyl]methanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the piperazine moiety typically involves reductive amination or nucleophilic substitution reactions, while the attachment to the phenyl ring may involve coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Advanced synthetic techniques have enabled more efficient and scalable production methods, making it feasible to conduct extensive biological evaluations.

Biochemical studies on 1-[4-(piperazin-1-yl)phenyl]methanamine have revealed intriguing interactions with various biological targets. For example, preliminary data suggest that it may interact with serotonin receptors, which are implicated in mood regulation and cognitive functions. Additionally, its potential binding to dopamine receptors has been explored, indicating its relevance in neuropharmacology research. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanisms of action.

The pharmaceutical industry has shown considerable interest in developing drugs based on piperazine derivatives due to their well-documented safety profiles and efficacy. 1-[4-(piperazin-1-yl)phenyl]methanamine exemplifies this trend by combining structural features that are both familiar and innovative. Its potential applications span multiple therapeutic areas, including CNS disorders, inflammatory diseases, and infectious diseases. As research continues to uncover new biological functions of piperazine-based compounds, 1-[4-(piperazin-1-yl)phenyl]methanamine is poised to play a significant role in future drug development efforts.

In conclusion, 1-[4-(piperazin-1-yl)phenyl]methanamine (CAS No. 771581-48-7) is a structurally intriguing compound with substantial potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive scaffold for drug discovery, particularly in addressing CNS-related disorders. With ongoing research efforts focused on optimizing its pharmacological properties, 1-[4-(piperazin-1-yl)phenyl]methanamine is likely to remain at the forefront of medicinal chemistry investigations.